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Compound of Interest

Compound Name: 2-Methyl-2-morpholinopropanal

Cat. No.: B099962 Get Quote

2-Methyl-2-morpholinopropanal: A Technical
Profile
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a consolidated overview of the available scientific and technical

data for 2-Methyl-2-morpholinopropanal (CAS No. 16042-91-4). Information regarding its

discovery and historical development is not readily available in reviewed public and commercial

databases. This document focuses on its chemical properties and its application as a synthetic

intermediate in pharmaceutical research.

Chemical and Physical Properties
2-Methyl-2-morpholinopropanal is a morpholine derivative available from various chemical

suppliers. The quantitative data available for this compound are summarized below.
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Property Value Source

CAS Number 16042-91-4 Chemical Suppliers

Molecular Formula C₈H₁₅NO₂ Chemical Suppliers

Molecular Weight 157.21 g/mol Chemical Suppliers

Physical State
Reported as both liquid and

solid
Chemical Suppliers

Purity Typically offered at ≥95% Chemical Suppliers

Note: Conflicting data exists regarding the physical state of this compound. Researchers

should consult the supplier's certificate of analysis for specific batch information.

Application in Synthesis
2-Methyl-2-morpholinopropanal has been identified as a reagent in the synthesis of

investigational tyrosine kinase inhibitors. Specifically, it has been utilized in the development of

Bruton's tyrosine kinase (BTK) inhibitors, which are of interest in the treatment of autoimmune

diseases and B-cell malignancies.

Experimental Protocol: Synthesis of a BTK Inhibitor
Intermediate
The following protocol is adapted from patent literature and describes a reaction in which 2-
Methyl-2-morpholinopropanal is a key reactant.

Reaction: Synthesis of a substituted pyrrolidine intermediate.

Materials:

2-Methyl-2-morpholinopropanal (75 mg, 0.48 mmol)

Pyrrolidine (0.6 mL)

Dichloromethane (DCM) (4 mL + 20 mL for dilution)
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Chloro(trimethyl)silane (0.4 mL)

Aqueous Sodium Bicarbonate (aq. NaHCO₃) (20 mL)

Sodium Sulfate (Na₂SO₄)

Procedure:

To a solution of 2-Methyl-2-morpholinopropanal (75 mg, 0.48 mmol) and pyrrolidine (0.6

mL) in dichloromethane (4 mL) at room temperature, slowly add chloro(trimethyl)silane (0.4

mL) dropwise.

Allow the reaction to proceed for 1 hour.

Dilute the reaction mixture with dichloromethane (20 mL).

Wash the organic layer with aqueous sodium bicarbonate (20 mL).

Dry the organic layer over sodium sulfate (Na₂SO₄).

Filter the mixture.

Concentrate the filtrate in vacuo.

Purify the crude residue via Preparative Thin-Layer Chromatography (Prep-TLC) to yield the

desired product.

Visualized Experimental Workflow
The following diagram illustrates the key steps of the experimental protocol described above.
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Reaction Setup

Reaction Progression

Workup

Purification

Dissolve 2-Methyl-2-morpholinopropanal
and Pyrrolidine in DCM

Add Chloro(trimethyl)silane
dropwise at Room Temperature

Stir for 1 hour

Dilute with DCM

Wash with aq. NaHCO3

Dry organic layer (Na2SO4)

Filter

Concentrate in vacuo

Purify by Prep-TLC

Click to download full resolution via product page

Workflow for the synthesis of a BTK inhibitor intermediate.
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Signaling Pathways
There is no available information to suggest that 2-Methyl-2-morpholinopropanal has a direct

biological effect or is involved in any signaling pathways. Its documented utility is as a synthetic

building block.

Conclusion
2-Methyl-2-morpholinopropanal is a commercially available reagent with a documented role

in the synthesis of complex molecules for pharmaceutical research, particularly in the creation

of BTK inhibitors. While comprehensive data on its intrinsic properties are limited, its utility as a

synthetic intermediate is established. Researchers employing this compound should rely on

supplier-specific data for physical and chemical properties and adhere to established laboratory

safety protocols.

To cite this document: BenchChem. [Discovery and history of 2-Methyl-2-
morpholinopropanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099962#discovery-and-history-of-2-methyl-2-
morpholinopropanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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